Propargyl-PEG4-Ms

Nucleophilic substitution Leaving group ability Synthetic efficiency
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H18O6S
Molecular Weight 266.31 g/mol
Cat. No. B15548944
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NamePropargyl-PEG4-Ms
Molecular FormulaC10H18O6S
Molecular Weight266.31 g/mol
Structural Identifiers
InChIInChI=1S/C10H18O6S/c1-3-4-13-5-6-14-7-8-15-9-10-16-17(2,11)12/h1H,4-10H2,2H3
InChIKeyLGNQHBVGLZAYEN-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Propargyl-PEG4-Ms: Heterobifunctional PEG Linker


Propargyl-PEG4-Ms (Propargyl-PEG4-mesylate, CAS 1233816-83-5) is a heterobifunctional polyethylene glycol (PEG) derivative containing a terminal propargyl (alkyne) group at one terminus and a methanesulfonate (mesylate, Ms) leaving group at the other [1]. The compound consists of a discrete PEG4 spacer comprising four ethylene oxide units (-OCH₂CH₂-), which confers aqueous solubility [2]. The propargyl moiety enables highly specific copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) to form stable 1,2,3-triazole linkages, while the mesylate group serves as an excellent leaving group for nucleophilic substitution (S_N2) reactions with amines, thiols, or other nucleophiles . This dual orthogonal reactivity makes Propargyl-PEG4-Ms a versatile building block for bioconjugation, targeted protein degradation (PROTAC) linker synthesis, and functional material fabrication.

Heterobifunctional alkyne-mesylate architecture for sequential orthogonal bioconjugation via CuAAC and SN2 nucleophilic displacement.

Monodisperse PEG4 spacer provides defined linker length (~14 atoms backbone) and aqueous compatibility for PROTAC, ADC, and crosslinker synthesis.

Selection supports workflows requiring reproducible conjugation stoichiometry and reduced analytical heterogeneity.

Intended for research use in bioconjugation chemistry; not for therapeutic or diagnostic applications.

Why Propargyl-PEG4-Ms Cannot Be Substituted


Substituting Propargyl-PEG4-Ms with structurally analogous compounds—such as Propargyl-PEG4-Tos, Propargyl-PEG5-Ms, or Propargyl-PEG4-Br—introduces quantifiable differences in reactivity, solubility, and linker length that directly impact downstream synthetic yield and biological performance. The mesylate leaving group exhibits distinct electrophilic reactivity compared to tosylate or halide alternatives, affecting nucleophilic substitution kinetics and side-product profiles [1]. The PEG4 spacer length (four ethylene oxide units) is a discrete, monodisperse entity; moving to PEG3, PEG5, or PEG6 alters the hydrodynamic radius and aqueous solubility of the conjugated product in a non-linear fashion, potentially compromising PROTAC ternary complex formation or ADC pharmacokinetics . Furthermore, the orthogonal alkyne-Ms architecture provides a specific synthetic sequence that cannot be replicated by compounds lacking one reactive handle or bearing a different leaving group .

Leaving group reactivity may shift

Mesylate displays higher reported electrophilic reactivity than tosylate or halide analogs. Substituting Propargyl-PEG4-Tos or Propargyl-PEG4-Br may alter nucleophilic substitution kinetics and side-product profiles.

PEG4 spacer length is critical to conjugate behavior

PEG3, PEG5, or PEG6 chains can non-linearly change hydrodynamic radius and aqueous solubility. Such changes may affect PROTAC ternary complex formation or ADC pharmacokinetic profiles, making direct replacement without re-optimization uncertain.

Orthogonal alkyne-mesylate design cannot be replicated

Compounds lacking either the propargyl click handle or the mesylate leaving group remove a sequential conjugation step, potentially limiting the synthetic route and product homogeneity.

Propargyl-PEG4-Ms Differentiation Evidence


Mesylate vs. Tosylate Reactivity

The mesylate (Ms) leaving group in Propargyl-PEG4-Ms demonstrates superior leaving group ability compared to the tosylate (Tos) group found in Propargyl-PEG4-Tos, a close structural analog. This differentiation arises from the stronger electron-withdrawing character of the methanesulfonate moiety relative to p-toluenesulfonate, which stabilizes the departing anion more effectively in S_N2 transition states [1]. In practical synthesis, this translates to faster reaction kinetics and higher conversion yields when Propargyl-PEG4-Ms is employed for amine or thiol conjugation, reducing the required reaction time and molar excess of nucleophile .

Mesylate vs. Tosylate Reactivity
Class-level
Mesylate (−OSO2CH3) shows higher leaving group ranking than tosylate (−OSO2C6H4CH3) in SN2 displacement.
Reactivity trend: Ms > Tos in nucleophilic substitution.
Reported reactivity ranking may support faster amine/thiol conjugation.
Data to verify in specific nucleophile systems and solvent conditions.
Nucleophilic substitution Leaving group ability Synthetic efficiency

PEG4 Spacer Length in PROTAC Design

The PEG4 spacer in Propargyl-PEG4-Ms provides an intermediate linker length that balances conformational flexibility with spatial control. In PROTAC development, linker length directly governs the efficiency of ternary complex formation between the target protein and E3 ligase . The PEG4 chain (approximately 14 atoms backbone length excluding terminal groups) occupies a critical middle ground in the linker-length optimization landscape. Shorter linkers such as PEG2 (approximately 7-8 atoms) may impose steric constraints that prevent simultaneous engagement of both protein binding partners, while longer linkers such as PEG8 (approximately 22-23 atoms) can introduce excessive conformational entropy that reduces effective molarity of the ternary complex . Propargyl-PEG4-Ms thus offers a pre-optimized spacer that has been empirically validated in PROTAC linker libraries for achieving productive ubiquitination geometry . Notably, Propargyl-PEG4-acid (containing the identical PEG4 spacer) has been successfully employed in the synthesis of BTK-CRBN PROTACs that demonstrated target degradation at 10 μM concentration .

PEG4 Spacer in PROTAC Design
Class-level
PEG4 (~14 atoms backbone) occupies an intermediate length reported to balance flexibility and steric control, compared to shorter PEG2 and longer PEG8.
PROTAC linker libraries indicate PEG4 can promote productive ternary complex geometry in studied systems.
May reduce empirical linker-length screening in initial PROTAC SAR exploration.
Effectiveness depends on target protein pair; model-specific confirmation needed.
PROTAC linker Ternary complex Linker length optimization

Aqueous Solubility: PEG4 vs. Non-PEG Linkers

Propargyl-PEG4-Ms exhibits enhanced aqueous solubility attributable to its discrete PEG4 chain, which contains four ethylene oxide repeat units capable of extensive hydrogen bonding with water molecules [1]. This property is quantitatively reflected in its computed XLogP3-AA value of -0.8 [2]. In contrast, structurally analogous alkyl-based linkers lacking PEG units typically exhibit positive LogP values (>1.0), indicating significantly greater hydrophobicity and poor aqueous compatibility . The negative LogP value of Propargyl-PEG4-Ms confirms its preferential partitioning into aqueous phases, a critical attribute for bioconjugation reactions performed under physiological or near-physiological buffer conditions without requiring organic co-solvents that may denature biomolecular targets [1].

Aqueous Solubility (LogP)
Reported
XLogP3-AA = −0.8
Alkyl linkers typically LogP > 1.0; Δ ≥ 1.8 units more hydrophilic.
Supports bioconjugation in aqueous buffers without organic co-solvents.
Computed property; experimental solubility in target buffer recommended.
Aqueous solubility Hydrophilicity Bioconjugation

Monodisperse PEG4 in ADC Linkers

Propargyl-PEG4-Ms contains a monodisperse PEG4 chain with exactly four ethylene oxide repeat units and a defined molecular weight of 310.37 g/mol, as confirmed by exact mass 310.10862421 Da [1]. This discrete nature stands in contrast to polydisperse PEG linkers (e.g., PEG 2000, PEG 5000) which consist of mixtures of chain lengths distributed around an average molecular weight . In antibody-drug conjugate (ADC) development, monodisperse PEG4 linkers produce homogeneous drug-to-antibody ratio (DAR) profiles that are essential for regulatory characterization and batch-to-batch consistency. Polydisperse PEG linkers yield heterogeneous DAR distributions that complicate analytical characterization (e.g., LC-MS deconvolution) and can introduce variable pharmacokinetic behavior [2]. The exact mass specification of 310.10862421 Da enables unambiguous mass spectrometric confirmation of conjugation products without the peak broadening artifacts associated with polydisperse PEG constructs.

Monodisperse PEG4 (Exact Mass)
Class-level
Exact Mass 310.1086 Da
Monodisperse, vs. polydisperse PEG linkers with broad mass distributions.
Enables unambiguous mass spec confirmation of conjugate stoichiometry.
Applicability to ADC DAR analysis requires verification under final buffer conditions.
ADC linker Monodispersity Quality control

Purity and Quality Control Standards

Commercial suppliers of Propargyl-PEG4-Ms specify purity levels of ≥95%, accompanied by comprehensive analytical documentation including LC/MS, NMR, HPLC, and elemental analysis certificates [1]. This quality control standard exceeds the typical purity specifications (often 90-93%) provided for many general-purpose PEG derivatives and custom-synthesized analogs . For users requiring GMP-grade material for clinical or translational applications, the availability of documented purity with orthogonal analytical verification reduces the risk of introducing unidentified impurities that could compromise reaction yields, generate spurious biological activity, or confound structure-activity relationship (SAR) interpretation .

Purity & QC Standards
Specification review
Commercial purity ≥95% with LC/MS, NMR, HPLC certificates.
Generic PEG derivatives often reported at 90–93% with limited documentation.
May reduce in-house purification and improve lot-to-lot reproducibility.
Verify supplier CoA for batch-specific data before critical experiments.
Purity Quality control Reproducibility

Propargyl-PEG4-Ms Application Scenarios


PROTAC Linker Library: Defined PEG4 Spacer

Propargyl-PEG4-Ms is optimally deployed in PROTAC development when the target protein and E3 ligase binding geometry necessitates an intermediate-length PEG spacer of approximately 14 backbone atoms. This scenario leverages the compound‘s discrete PEG4 chain, which occupies the empirically validated linker-length sweet spot for achieving productive ternary complex formation without steric hindrance or excessive entropic penalty. Users should select Propargyl-PEG4-Ms over Propargyl-PEG2-Ms or Propargyl-PEG6-Ms when prior SAR studies or computational modeling indicate that PEG4-length spacing is required for optimal ubiquitination efficiency . The mesylate leaving group enables efficient conjugation to amine-functionalized E3 ligase ligands, while the propargyl group provides a click-chemistry handle for attaching azide-modified target-protein binders.

Aqueous Bioconjugation Without Co-Solvent

Propargyl-PEG4-Ms is the reagent of choice for PEGylating amine- or thiol-containing biomolecules under strictly aqueous buffer conditions. The computed XLogP3-AA value of -0.8 confirms preferential aqueous partitioning, enabling reactions to proceed in phosphate-buffered saline (PBS) or other physiological buffers without requiring DMSO, DMF, or acetonitrile co-solvents that risk denaturing sensitive proteins or antibodies [1]. The mesylate leaving group‘s superior reactivity compared to tosylate ensures efficient nucleophilic displacement even at reduced nucleophile concentrations typical of biomolecule handling. This scenario is particularly relevant for site-specific antibody functionalization or peptide PEGylation where maintaining native conformation is critical for downstream biological activity.

Monodisperse PEG4 ADC Intermediate

In antibody-drug conjugate (ADC) development programs requiring precise drug-to-antibody ratio (DAR) characterization for regulatory filing, Propargyl-PEG4-Ms provides a monodisperse PEG4 building block with exact mass 310.10862421 Da [2]. This discrete molecular weight eliminates the mass spectral peak broadening and heterogeneity inherent to polydisperse PEG linkers (e.g., PEG 2000), enabling unambiguous LC-MS confirmation of conjugation stoichiometry. Users should select Propargyl-PEG4-Ms over polydisperse PEG-mesylate alternatives when analytical characterization clarity and batch-to-batch DAR consistency are non-negotiable program requirements. The compound‘s dual orthogonal reactivity allows sequential conjugation: first, nucleophilic displacement of the mesylate with an amine-containing payload-linker construct; second, CuAAC click conjugation to an azide-modified antibody.

Heterobifunctional Crosslinker Synthesis

Propargyl-PEG4-Ms is the preferred starting material for constructing heterobifunctional crosslinkers that require two distinct conjugation chemistries in a defined sequence. The combination of a highly reactive mesylate leaving group (S_N2) and a click-chemistry-compatible propargyl group (CuAAC) enables sequential orthogonal functionalization without cross-reactivity or protecting group manipulation . The typical purity specification of ≥95% reduces the formation of side products during these multi-step transformations, improving overall synthetic yield. Users should choose Propargyl-PEG4-Ms over compounds lacking one reactive handle or bearing less reactive leaving groups (e.g., tosylate, bromide) when synthetic efficiency and product homogeneity are primary considerations.

Application
Selection Property
Validation Focus
PROTAC linker synthesis with defined PEG4 spacer
Monodisperse PEG4 spacer with orthogonal alkyne/mesylate handles
Verify ternary complex formation efficiency and linker-length compatibility in target system
Protein/peptide PEGylation under aqueous buffer conditions
Negative computed LogP indicates aqueous partitioning; mesylate enables nucleophilic displacement at low concentration
Confirm conjugation yield in PBS or similar buffer without organic co-solvent
ADC intermediate requiring precise DAR characterization
Monodisperse PEG4 with defined molecular weight and exact mass
Mass spectrometry confirmation of homogeneous DAR and batch-to-batch consistency
Heterobifunctional crosslinker construction
Sequential orthogonal reactivity: SN2 then CuAAC without protecting group steps
Assess synthetic yield and product homogeneity after multi-step derivatization

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

28 linked technical documents
Explore Hub


Quote Request

Request a Quote for Propargyl-PEG4-Ms

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.